Cas no 1353995-37-5 ((S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate)

(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate is a chiral pyrrolidine-based intermediate with applications in pharmaceutical synthesis and medicinal chemistry. Its key structural features include a tert-butyloxycarbonyl (Boc)-protected pyrrolidine ring and a diethylamino-substituted pyrimidine moiety, which enhance its utility as a building block for bioactive compounds. The stereospecific (S)-configuration ensures precise chirality in target molecules, making it valuable for asymmetric synthesis. The Boc group offers stability and facilitates selective deprotection under mild conditions. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics, where its defined stereochemistry and functional group compatibility contribute to efficient derivatization and high-purity intermediates.
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate structure
1353995-37-5 structure
Product Name:(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
CAS No:1353995-37-5
MF:C17H29N5O2
MW:335.44446349144
MDL:MFCD21098880
CID:2091620
PubChem ID:66570153
Update Time:2025-10-21

(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
    • tert-butyl (3S)-3-[[6-(diethylamino)pyrimidin-4-yl]amino]pyrrolidine-1-carboxylate
    • 1353995-37-5
    • AKOS025117278
    • DB-215239
    • (S)-tert-Butyl3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
    • (S)-3-(6-Diethylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • C17H29N5O2
    • MDL: MFCD21098880
    • Inchi: 1S/C17H29N5O2/c1-6-21(7-2)15-10-14(18-12-19-15)20-13-8-9-22(11-13)16(23)24-17(3,4)5/h10,12-13H,6-9,11H2,1-5H3,(H,18,19,20)/t13-/m0/s1
    • InChI Key: UIBPYNFVGCMRIQ-ZDUSSCGKSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@@H](C1)NC1C=C(N=CN=1)N(CC)CC)=O

Computed Properties

  • Exact Mass: 335.23212518g/mol
  • Monoisotopic Mass: 335.23212518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 70.6Ų

(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
091018-500mg
S)-3-(6-Diethylamino-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
1353995-37-5 95+%
500mg
£366.00 2022-02-28
Chemenu
CM166111-1g
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353995-37-5 95%
1g
$497 2021-08-05
Chemenu
CM166111-1g
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353995-37-5 95%
1g
$473 2023-03-07
eNovation Chemicals LLC
Y0988001-5g
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353995-37-5 95%
5g
$1300 2024-08-02
eNovation Chemicals LLC
Y0988001-5g
(S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353995-37-5 95%
5g
$1300 2025-02-28
Ambeed
A183987-1g
(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353995-37-5 95+%
1g
$430.0 2024-04-24
eNovation Chemicals LLC
Y0988001-5g
(S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
1353995-37-5 95%
5g
$1300 2025-02-22

Additional information on (S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate

(S)-tert-Butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound (S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate (CAS No. 1353995-37-5) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure is characterized by a pyrrolidine ring substituted with a tert-butyl group at position 1 and an amino group at position 3, which is further connected to a pyrimidine ring substituted with diethylamine at position 6. This unique structural arrangement makes it a promising candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidine derivatives in targeting various disease states, including cancer, neurodegenerative disorders, and infectious diseases. The pyrimidine ring in this compound is particularly noteworthy, as it is a common structural motif in many bioactive molecules. The diethylamine substituent on the pyrimidine ring enhances the molecule's solubility and bioavailability, making it more amenable for pharmacological studies. Furthermore, the stereochemistry at the tert-butyl group (S configuration) plays a critical role in determining the compound's biological activity and selectivity.

One of the most exciting developments involving this compound is its potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as key targets for therapeutic intervention, as they are involved in numerous cellular processes, including signal transduction and gene regulation. Preclinical studies have demonstrated that (S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate exhibits potent inhibitory activity against specific PPIs associated with oncogenic pathways. This suggests that the compound could be developed into a novel anticancer agent with high specificity and minimal off-target effects.

In addition to its role as a PPI modulator, this compound has also shown promise in antiviral research. Emerging evidence indicates that it may inhibit viral replication by targeting essential viral proteins or host factors required for infection. Given the growing need for effective antiviral therapies, especially in light of recent global health crises, this compound represents a valuable lead for further investigation.

The synthesis of (S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring via cyclization reactions and the introduction of the diethylamine substituent through nucleophilic aromatic substitution. The stereochemical resolution of the tert-butyl group is achieved through chiral resolution techniques, ensuring the production of enantiomerically pure material.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and interaction patterns with biological targets. Such data are invaluable for guiding further optimization efforts aimed at enhancing its pharmacokinetic properties and therapeutic efficacy.

Looking ahead, ongoing research is focused on optimizing the bioavailability and efficacy of this compound through structural modifications. For instance, researchers are exploring strategies to improve its permeability across biological membranes while maintaining its potency against target proteins. Additionally, preclinical toxicity studies are being conducted to assess its safety profile and determine appropriate dosing regimens for future clinical trials.

In conclusion, (S)-tert-butyl 3-((6-(diethylamino)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate (CAS No. 1353995-37

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.